Cas no 2309465-07-2 (2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid)

• Product Name: 2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid
• CAS No: 2309465-07-2
• MF: C₂₂H₂₃BrN₂O₅
• MW: 475.332425355911
• CID: 6430093
• PubChem ID: 165739312
• Update Time: 2025-05-21

2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({8-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid
• EN300-7428395
• 2309465-07-2
• 2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid

• Inchi： 1S/C22H23BrN2O5/c23-20-18(7-4-10-24-20)22(30-14-19(26)27)11-16-8-9-17(12-22)25(16)21(28)29-13-15-5-2-1-3-6-15/h1-7,10,16-17H,8-9,11-14H2,(H,26,27)
• InChI Key： JETYYDBYADLJLO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CC2CCC(C1)N2C(=O)OCC1C=CC=CC=1)OCC(=O)O

Computed Properties

• Exact Mass: 474.07903g/mol
• Monoisotopic Mass: 474.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89Ų

Additional information on 2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid

Recent Advances in the Study of 2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid (CAS: 2309465-07-2)

The compound 2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid (CAS: 2309465-07-2) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the significance of the 8-azabicyclo[3.2.1]octane scaffold in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The presence of the 2-bromopyridin-3-yl moiety in the compound suggests potential interactions with various biological targets, including kinases and neurotransmitter receptors. Researchers have employed advanced synthetic strategies to optimize the yield and purity of this compound, which is crucial for further pharmacological evaluations.

In vitro studies have demonstrated that 2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid exhibits moderate inhibitory activity against certain protein kinases, which are implicated in various disease pathways. The compound's ability to modulate kinase activity has sparked interest in its potential application in oncology and inflammatory diseases. However, further optimization of its pharmacokinetic properties is necessary to enhance its bioavailability and reduce off-target effects.

Structural-activity relationship (SAR) studies have been conducted to explore the impact of various substituents on the compound's biological activity. Preliminary results indicate that modifications to the benzyloxycarbonyl group or the bromopyridine moiety can significantly alter the compound's potency and selectivity. These findings provide valuable insights for the design of next-generation derivatives with improved therapeutic profiles.

In conclusion, 2-({8-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl}oxy)acetic acid represents a promising scaffold for the development of novel therapeutics. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models. The compound's unique structural features and biological activity make it a valuable candidate for further investigation in the field of chemical biology and drug discovery.